N-(4,6-dimethyl-2-pyridinyl)-N'-[2-(trifluoromethyl)phenyl]urea

• IUPAC Name: 1-(4,6-dimethylpyridin-2-yl)-3-[2-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C15H14F3N3O/c1-9-7-10(2)19-13(8-9)21-14(22)20-12-6-4-3-5-11(12)15(16,17)18/h3-8H,1-2H3,(H2,19,20,21,22)
• InChI Key: TUGYNTXYBVQNRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1)NC(=O)NC2=CC=CC=C2C(F)(F)F)C
• Molecular Formula: C15H14F3N3O
• Molecular Weight: 309.29 g/mol

Description

N-(4,6-dimethyl-2-pyridinyl)-N'-[2-(trifluoromethyl)phenyl]urea, also known as Diflubenzuron, is a synthetic organic compound that belongs to the class of benzoylurea insecticides. Diflubenzuron is widely used in agriculture and pest control due to its effectiveness against a wide range of insect pests.

Mechanism of Action

N-(4,6-dimethyl-2-pyridinyl)-N'-[2-(trifluoromethyl)phenyl]urean works by inhibiting the synthesis of chitin, a key component of the exoskeleton of insects. This results in the disruption of the insect's growth and development, ultimately leading to its death.
Biochemical and Physiological Effects:
N-(4,6-dimethyl-2-pyridinyl)-N'-[2-(trifluoromethyl)phenyl]urean has been shown to have a low toxicity to mammals, birds, and fish. However, it can have adverse effects on non-target organisms, such as bees and other pollinators. N-(4,6-dimethyl-2-pyridinyl)-N'-[2-(trifluoromethyl)phenyl]urean can also persist in the environment for a long time, leading to potential accumulation and bioaccumulation in the food chain.

Advantages and Limitations for Lab Experiments

N-(4,6-dimethyl-2-pyridinyl)-N'-[2-(trifluoromethyl)phenyl]urean is a widely used insecticide due to its effectiveness against a wide range of insect pests. It is also relatively safe for mammals, birds, and fish. However, its persistence in the environment and potential impact on non-target organisms should be taken into consideration when using it in lab experiments.

Future Directions

There are several future directions for research on N-(4,6-dimethyl-2-pyridinyl)-N'-[2-(trifluoromethyl)phenyl]urean. One area of interest is the development of more environmentally friendly alternatives to N-(4,6-dimethyl-2-pyridinyl)-N'-[2-(trifluoromethyl)phenyl]urean. Another area of research is the impact of N-(4,6-dimethyl-2-pyridinyl)-N'-[2-(trifluoromethyl)phenyl]urean on non-target organisms, such as bees and other pollinators. Additionally, further studies are needed to investigate the potential long-term effects of N-(4,6-dimethyl-2-pyridinyl)-N'-[2-(trifluoromethyl)phenyl]urean on the environment and human health.

Synthesis Methods

N-(4,6-dimethyl-2-pyridinyl)-N'-[2-(trifluoromethyl)phenyl]urean can be synthesized by reacting 2-chloro-4,6-dimethylpyridine with 2-(trifluoromethyl)aniline in the presence of a base such as potassium carbonate. The resulting intermediate is then treated with phosgene to form the final product, N-(4,6-dimethyl-2-pyridinyl)-N'-[2-(trifluoromethyl)phenyl]urean.

Scientific Research Applications

N-(4,6-dimethyl-2-pyridinyl)-N'-[2-(trifluoromethyl)phenyl]urean has been extensively studied for its insecticidal properties and its impact on the environment. It has been used to control a wide range of insect pests, including mosquitoes, flies, and beetles. N-(4,6-dimethyl-2-pyridinyl)-N'-[2-(trifluoromethyl)phenyl]urean has also been used in aquaculture to control sea lice in farmed salmon.